Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Dienogest-d4 quality control samples

Author: Smolecule Technical Support Team. Date: February 2026
Compound Focus: Dienogest-d4
Cat. No.: S12890175

Understanding Dienogest-d4

Dienogest-d4 is a deuterium-labeled stable isotope of Dienogest, a synthetic progestin. It is primarily used as
an internal standard in quantitative bioanalysis to ensure the accuracy and reliability of measurements for

the parent drug, Dienogest, in various biological matrices [1].

The core specifications of Dienogest-d4 are summarized in the table below:

Property Description

Chemical 2-((8S,13S,14S,17R)-17-hydroxy-13-methyl-3-oxo-2,3,6,7,8,11,12,13,14,15,16,17-
Name dodecahydro-1H-cyclopenta[a]phenanthren-17-yl-2,2-d2)acetonitrile-d2 [2]
Molecular C20H21DaNO2 [1] [2]

Formula

Molecular 315.44 g/mol [1]

Weight

CAS Number Not Assigned [2]

Primary Internal Standard for NMR, GC-MS, or LC-MS quantitative analysis [1]
Application
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Quality Control Framework and Analytical Protocols

The use of Dienogest-d4 and the control of its quality must adhere to Good Manufacturing Practice (GMP)
guidelines for Active Pharmaceutical Ingredients (APIs), such as the ICH Q7 standard [3].

Quality Control of Dienogest-d4

As a certified reference material, Dienogest-d4 itself must undergo rigorous quality control. The following

diagram outlines the key controls based on ICH Q7:

Quality Control of Dienogest-d4

Supplier Qualification

Y

Quialified vendor with Confirms identity, purity, HPLC/LC-MS methods must be Store under recommended
audit schedule & quality agreements and chemical potency specific, precise, and accurate conditions; monitor stability

Click to download full resolution via product page

Key aspects to verify upon receipt of the compound include:

e Supplier Qualification: Source Dienogest-d4 from a qualified supplier that provides a
comprehensive Certificate of Analysis (CoA) confirming its identity, purity, and potency [2] [3].

¢ Purity and Potency: The CoA must report the isotopic purity and the chemical purity of the
compound.

¢ Stability and Storage: The product must be stored under the supplier's recommended conditions
(often room temperature or refrigerated) to maintain stability [1].

Analytical Protocol for Dienogest in Serum/Plasma
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This protocol details the use of Dienogest-d4 as an internal standard for quantifying Dienogest in biological
samples using LC-MS/MS.

1. Sample Preparation Workflow

The sample preparation process prior to instrument analysis involves the following steps:

Sample Preparation Workflow

1. Aliquot Sample

\\A
100 pL of serum or plasma
unknown or calibration standard

Add a fixed volume (e.g., 20 pL) of
Dienogest-d4 working solution

Add 300 pL of organic solvent
(e.g., acetonitrile or methanol)

Separate supernatant
containing the analytes

Inject cleared supernatant
onto the LC-MS/MS system
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2. Liquid Chromatography (LC) Conditions

Parameter Setting

Column C18, 2.1 x 50 mm, 1.8 um (or equivalent)
Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 30% B to 95% B over 3.5 minutes

Flow Rate 0.4 mL/min

Injection Volume 5puL

Column Temperature 40 °C

3. Mass Spectrometry (MS) Conditions

¢ lonization Mode: Electrospray lonization (ESI), positive mode

e Detection: Multiple Reaction Monitoring (MRM)

¢ lon Transitions: Note: Specific transitions must be optimized for the instrument.
o Dienogest: Q1 m/z - Q3 m/z (e.g., 312.2 - 108.1)
o Dienogest-d4: Q1 m/z - Q3 m/z (e.g., 316.2 -~ 108.1)

4. Quantification and Data Analysis

e Calibration Curve: Prepare a minimum of a 6-point calibration curve by spiking known amounts of
Dienogest into the control matrix. A blank sample should also be included.

¢ Internal Standard Normalization: The response of Dienogest (analyte peak area) is normalized
against the response of Dienogest-d4 (internal standard peak area) for each sample and calibration
standard.

e Calculation: The calibration curve is plotted (Analyte/IS Area Ratio vs. Nominal Concentration), and
the regression equation is used to back-calculate the concentration of Dienogest in unknown
samples.

Critical Considerations for Researchers
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¢ Regulatory Compliance: All aspects of the analytical process, from equipment validation to
documentation, should align with ICH Q7 GMP principles to ensure data integrity [3].

¢ For Research Use Only: Dienogest-d4 is strictly for research purposes in a laboratory setting and is
not intended for diagnostic or therapeutic use in humans [1] [2].

¢ Handling of Impurities: Be aware that pharmaceutical compounds like Dienogest can contain
process-related impurities and degradation products. Analytical methods should be validated to show
they can separate Dienogest and Dienogest-d4 from any known impurities [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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